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Compound of Interest

Compound Name: 1-(Methoxyacetyl)-1,4-diazepane

CAS No.: 926191-91-5

Cat. No.: B3022585

Get Quote

Before any disposal protocol can be established, a thorough understanding of the substance's

potential hazards is paramount. For 1-(Methoxyacetyl)-1,4-diazepane, a specific, universally

available Safety Data Sheet (SDS) may not be readily accessible, as is common for many

novel research chemicals. In such cases, the precautionary principle must be applied: the

substance is to be treated as hazardous until proven otherwise.[1][2]

The initial step is to determine if the waste is regulated as hazardous. A chemical waste is

generally classified as hazardous if it exhibits at least one of the four "characteristics" defined

by the Environmental Protection Agency (EPA) or if it is specifically "listed" by name in

regulations.[3][4][5][6]

Ignitability: Can it create a fire hazard? (e.g., liquids with a flash point below 140°F).[3] While

data for this specific compound is scarce, related solvents used in its synthesis or dissolution

may be ignitable.

Corrosivity: Is it highly acidic or basic? (e.g., aqueous solutions with a pH ≤ 2 or ≥ 12.5).[3] 1-
(Methoxyacetyl)-1,4-diazepane itself is not strongly acidic or basic, but reaction mixtures or

solutions might be.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3022585#bc-rfq
https://www.benchchem.com/product/b3022585/docs?utm_src=pdf-body#hazard-assessment-and-waste-classification-the-why-behind-the-procedure
https://gte.sg/toxic-waste-management/what-are-the-different-types-of-chemical-waste-and-its-management/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://leadlab.com/what-are-the-4-types-of-hazardous-waste/
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b3022585/docs?utm_src=pdf-body#hazard-assessment-and-waste-classification-the-why-behind-the-procedure
https://www.benchchem.com/product/b3022585/docs?utm_src=pdf-body#hazard-assessment-and-waste-classification-the-why-behind-the-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity: Is it unstable, explosive, or does it react violently with water to produce toxic

gases?[3] Diazepane derivatives are generally stable under normal conditions.[7]

Toxicity: Is it harmful or fatal if ingested or absorbed? This is determined by the Toxicity

Characteristic Leaching Procedure (TCLP), which simulates landfill conditions. Given that

diazepane structures are common in pharmacologically active compounds, it is prudent to

assume potential toxicity.[8][9]

Additionally, some chemicals are explicitly "listed" as hazardous waste (F, K, P, or U lists).[6]

Unused commercial chemical products on the P-list (acutely toxic) or U-list require special

handling.[5][6] While 1-(Methoxyacetyl)-1,4-diazepane is unlikely to be on these lists, any

reagents used in its synthesis might be.

Decision Workflow for Waste Classification
The following diagram illustrates the logical process for classifying chemical waste in a

laboratory setting.
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Waste Generated:
1-(Methoxyacetyl)-1,4-diazepane

(Pure, solution, or reaction mixture)

Is a Safety Data Sheet (SDS)
 from the manufacturer available?

Follow disposal instructions
in Section 13 of the SDS.

Yes

Apply Precautionary Principle:
Treat as Hazardous Waste

No

Does the waste exhibit any
hazardous characteristics?

(Ignitability, Corrosivity,
Reactivity, Toxicity)

Is it a 'Listed' Waste?
(F, K, P, or U list)

No

Manage as
HAZARDOUS WASTE

Yes

Yes

Manage as
NON-HAZARDOUS WASTE

(Consult EHS for confirmation)

No
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In the Laboratory

EHS Responsibility

1. Waste Generation

2. Segregate Waste
(Solid/Liquid, Halogenated/

Non-Halogenated)

3. Use Proper Container
(Compatible, Capped)

4. Label Container
(Contents, Hazards, Date)

5. Store in SAA
(At point of generation)

6. Request Pickup
(When full or project ends)

7. EHS Collection
from SAA

8. Final Disposal
(At licensed facility)

Click to download full resolution via product page

Caption: Standard operating procedure for laboratory hazardous waste disposal.
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By adhering to this structured and logically grounded protocol, you ensure that the disposal of

1-(Methoxyacetyl)-1,4-diazepane is conducted safely, in compliance with regulations, and

with due respect for our shared environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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